Cas no 691009-85-5 (16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic acid)

• Product Name: 16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic acid
• CAS No: 691009-85-5
• MF: C₂₀H₂₈O₅
• MW: 348.433326721191
• CID: 837032
• PubChem ID: 14287153
• Update Time: 2025-09-26

16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic acid Chemical and Physical Properties

Names and Identifiers

• 16-Hydroxy-8(17),13- labdadien-15,16-olid-19-oic acid
• 16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic acid
• Compound NP-025149
• 691009-85-5
• labdadien-15,16-olid-19-oic acid
• 16-Hydroxy-8(17),13-
• AKOS040736856
• 15-Hydroxypinusolidic acid
• FS-8966
• CHEMBL463691
• (1S,4aR,5S,8aR)-5-[2-(2-hydroxy-5-oxo-2H-furan-3-yl)ethyl]-1,4a-dimethyl-6-methylidene-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid
• HY-N8792
• AKOS032962302
• CS-0149078
• [ "" ]
• (1S,4aR,5S,8aR)-5-(2-(2-hydroxy-5-oxo-2H-furan-3-yl)ethyl)-1,4a-dimethyl-6-methylidene-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid
• 16-Hydroxy-8(17),13-labdadien-15,16-olid-19-Oate

• Inchi： 1S/C20H28O5/c1-12-5-8-15-19(2,9-4-10-20(15,3)18(23)24)14(12)7-6-13-11-16(21)25-17(13)22/h11,14-15,17,22H,1,4-10H2,2-3H3,(H,23,24)/t14-,15+,17?,19+,20-/m0/s1
• InChI Key： GZTUAPFQPZVTGA-LTWMUGOISA-N
• SMILES： OC([C@@]1(C)CCC[C@]2(C)[C@@H](CCC3=CC(=O)OC3O)C(=C)CC[C@H]21)=O

Computed Properties

• Exact Mass: 348.19367399g/mol
• Monoisotopic Mass: 348.19367399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 507.3±43.0 °C at 760 mmHg
• Flash Point: 177.3±21.7 °C
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones

Additional information on 16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic acid

16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic Acid (CAS No. 691009-85-5): A Comprehensive Overview

16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic acid, identified by its unique Chemical Abstracts Service (CAS) number 691009-85-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, belonging to the labdadiene class, exhibits a complex structural framework that has garnered attention for its potential biological activities and synthetic utility. The presence of multiple functional groups, including hydroxyl and carboxylic acid moieties, makes it a versatile scaffold for further derivatization and exploration in drug discovery programs.

The structural elucidation of 16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic acid has been achieved through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods have confirmed the presence of a labdadiene backbone with specific substitutions at the 8(17), 13, 15, and 16 positions. The hydroxyl group at the 16th carbon and the carboxylic acid functionality at the 19th carbon contribute to the compound's reactivity and make it a promising candidate for further chemical manipulation.

In recent years, there has been growing interest in natural product-inspired scaffolds due to their inherent biological activity and structural diversity. 16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic acid fits well within this category, as it shares structural similarities with several bioactive compounds isolated from plants and microorganisms. The labdadiene family of compounds has been extensively studied for their anti-inflammatory, antimicrobial, and anti-tumor properties. The unique arrangement of functional groups in 16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic acid suggests that it may possess similar or even enhanced biological activities.

One of the most compelling aspects of 16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic acid is its potential as a precursor for the synthesis of more complex molecules. The presence of both hydroxyl and carboxylic acid groups provides multiple points for functionalization, allowing chemists to tailor the compound's properties for specific applications. For instance, esterification or amidation of the carboxylic acid group could yield derivatives with improved solubility or metabolic stability. Similarly, modifications of the hydroxyl group could introduce new biological activities or enhance interactions with target proteins.

The synthesis of 16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic acid has been explored using various organic transformations. One common approach involves the use of Julia-Kocienski olefination to construct the labdadiene core followed by functional group interconversion to introduce the hydroxyl and carboxylic acid moieties. Recent advances in catalytic methods have made these transformations more efficient and scalable, enabling access to complex natural product analogs with greater ease.

From a biological perspective, 16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic acid has shown promise in preclinical studies as a potential therapeutic agent. Its structural features suggest that it may interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. In particular, the hydroxyl group at the 16th carbon has been identified as a key pharmacophore in several bioactive labdadiene derivatives. Further investigation into the compound's mechanism of action could uncover new therapeutic strategies for treating inflammatory diseases.

The role of computational chemistry in studying 16-Hydroxy-8(17),13-labdadien-15,16-olid-19-oic acid cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and interactions with potential target proteins. These studies have provided valuable insights into how structural modifications might influence biological activity. Additionally, virtual screening approaches have been used to identify novel derivatives with enhanced potency or selectivity.

In conclusion,16-Hydroxy -8(17),13 -labdadien -15 , 1 6 -olid -1 9 -oic ac id (CAS No .6 9100 9 -85 -5) represents a fascinating compound with significant potential in pharmaceutical research . Its complex structure , functional diversity , and demonstrated biological activity make it an attractive scaffold for further exploration . As synthetic methodologies continue to evolve , access to increasingly complex natural product analogs will become more feasible , paving the way for new therapeutic interventions . The continued study of this compound is likely to yield valuable insights into its mechanisms of action and applications in drug discovery .